Cas no 2172460-20-5 (7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid)

• Product Name: 7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid
• CAS No: 2172460-20-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5771010
• PubChem ID: 165575448
• Update Time: 2025-10-22

7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1541484
• 2172460-20-5
• 7-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)heptanoic acid
• 7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid

• Inchi： 1S/C28H34N2O5/c31-25(32)14-3-1-2-8-17-29-26(33)28(15-9-16-28)19-30-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,24H,1-3,8-9,14-19H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QOKUKFRMUCHZPC-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCCCCCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid

7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid: A Comprehensive Overview

The compound with CAS No 2172460-20-5, known as 7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and drug discovery. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a heptanoic acid backbone. The combination of these structural elements makes it a versatile tool in various research and industrial applications.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely used as protecting groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a cyclobutane ring via a methylene bridge. This unique arrangement allows for precise control over the spatial conformation of the molecule, making it an ideal candidate for studying stereochemical effects in biochemical systems.

The cyclobutane ring in this compound introduces strain into the structure, which can influence the molecule's reactivity and interactions with biological targets. Recent studies have shown that strained rings like cyclobutane can enhance the binding affinity of molecules to specific protein targets, potentially leading to more effective drug candidates. This property has made 7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid a valuable tool in the design of novel therapeutic agents.

The heptanoic acid backbone provides flexibility and solubility to the molecule, enabling it to interact with a wide range of biological systems. This feature is particularly important in drug delivery systems, where solubility and bioavailability are critical factors. The combination of the Fmoc group, cyclobutane ring, and heptanoic acid backbone creates a molecule with unique physicochemical properties that are highly desirable in both academic research and industrial applications.

Recent advancements in synthetic chemistry have made it possible to synthesize 7-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)heptanoic acid with high precision and efficiency. Researchers have developed novel methodologies to construct the Fmoc group and incorporate it into complex molecular frameworks. These innovations have significantly reduced the time and cost associated with synthesizing such specialized compounds, making them more accessible for large-scale studies.

In terms of applications, this compound has been extensively used in peptide synthesis, where its Fmoc group plays a crucial role in protecting amino groups during multi-step synthesis processes. Additionally, its unique structure has made it a valuable tool in studying enzyme mechanisms and protein-ligand interactions. For instance, recent studies have utilized this compound to investigate the catalytic activity of proteases, providing insights into the development of new anti-inflammatory drugs.

The incorporation of cyclobutane rings into drug molecules has also been a focus of recent research efforts. Studies have demonstrated that these strained rings can enhance the potency and selectivity of drug candidates by altering their conformational flexibility and electronic properties. As a result, 7-{1-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]methylcyclobutyl}formamide heptanoate has become a key molecule in exploring the relationship between molecular structure and biological activity.

Furthermore, the heptanoic acid backbone of this compound has been exploited in designing lipid-like molecules that can penetrate cellular membranes more effectively than traditional drug delivery systems. This property has led to its use in developing nanoparticles and liposomes for targeted drug delivery applications.

In conclusion, 7-{1-[{(9H-fluoren-9-yllmethoxycarbonyl)}amino]methylcyclobutyl}formamide heptanoate (CAS No 2172460-20-) is a multifaceted compound with significant potential in various areas of chemical and biological research. Its unique structure, incorporating an Fmoc group, cyclobutane ring, and heptanoic acid backbone, makes it an invaluable tool for advancing our understanding of molecular interactions and developing innovative therapeutic agents.